Cas no 51671-72-8 (2-[(4-hydroxy-3-methylphenyl)carbonyl]benzoic acid)

2-[(4-hydroxy-3-methylphenyl)carbonyl]benzoic acid Properties

Names and Identifiers

• 2-[(4-hydroxy-3-methylphenyl)carbonyl]benzoic acid
• LogP
• 2-(4-hydroxy-3-methylbenzoyl)benzoic acid
• SCHEMBL9450667
• DTXSID70579778
• A849710
• 51671-72-8
• +Expand

• InChIKey： RMZFGNDHKOVCFO-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O4/c1-9-8-10(6-7-13(9)16)14(17)11-4-2-3-5-12(11)15(18)19/h2-8,16H,1H3,(H,18,19)
• SMILES： CC1=C(C=CC(=C1)C(=O)C2=CC=CC=C2C(=O)O)O

Computed Properties

• Exact Mass: 256.07356
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 256.07355886g/mol
• Heavy Atom Count: 19
• Complexity: 352
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6